![molecular formula C16H23NO3 B5801323 2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide](/img/structure/B5801323.png)
2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide
Overview
Description
2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide, also known as HDMP-28, is a synthetic compound that belongs to the family of substituted cathinones. It is a psychoactive substance that has been found to have stimulant properties. HDMP-28 is a relatively new research chemical that has gained popularity among the scientific community due to its potential applications in various fields of research.
Mechanism of Action
2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide acts as a dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can produce a stimulant effect. This compound also has some affinity for the serotonin and norepinephrine transporters, which may contribute to its overall pharmacological effects.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and anorexia. It has also been shown to increase extracellular levels of dopamine, serotonin, and norepinephrine in the brain. These effects are thought to be responsible for the stimulant properties of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide is that it has a relatively simple chemical structure, which makes it easier to synthesize and modify compared to other psychoactive compounds. Additionally, this compound has been shown to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. However, one limitation of this compound is that it has not been extensively studied in humans, which makes it difficult to determine its safety and efficacy.
Future Directions
There are several potential future directions for research on 2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide. One area of interest is the development of new psychoactive compounds based on the structure of this compound. Another area of interest is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, this compound may have potential applications in the treatment of neurological and psychiatric disorders, although more research is needed to determine its safety and efficacy for these purposes.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields of scientific research. Its mechanism of action as a dopamine reuptake inhibitor makes it a useful tool for studying the role of dopamine in the brain. This compound has been found to produce a range of biochemical and physiological effects, including increased locomotor activity and hyperthermia. While this compound has some advantages for lab experiments, its safety and efficacy for human use are still uncertain. Further research is needed to fully understand the potential applications and limitations of this compound.
Scientific Research Applications
2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide has potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been found to act as a dopamine reuptake inhibitor, which makes it a useful tool for studying the role of dopamine in the brain. In pharmacology, this compound has been investigated for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. In medicinal chemistry, this compound has been used as a starting point for the development of new psychoactive compounds.
properties
IUPAC Name |
2-cyclohexyl-N-(2,5-dimethoxyphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-19-13-8-9-15(20-2)14(11-13)17-16(18)10-12-6-4-3-5-7-12/h8-9,11-12H,3-7,10H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDADZISSPILABT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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